Cas no 462068-67-3 (methyl 3-amino-5-methyl-1H-indole-2-carboxylate)
462068-67-3 structure
Product name:methyl 3-amino-5-methyl-1H-indole-2-carboxylate
methyl 3-amino-5-methyl-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylicacid,3-amino-5-methyl-,methylester(9CI)
- 3-AMINO-5-METHYL-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
- STL135948
- CCG-344843
- 3-Amino-5-methyl-1H-indole-2-carboxylic acidmethyl ester
- Oprea1_397134
- Oprea1_204799
- VS-01581
- MFCD03446210
- SR-01000362308
- methyl 3-amino-5-methyl-1H-indole-2-carboxylate
- SR-01000362308-1
- BAS 04456666
- 462068-67-3
- BBL005458
- SCHEMBL23873802
- CS-0314029
- E84592
- AKOS000264801
- methyl3-amino-5-methyl-1H-indole-2-carboxylate
- ALBB-020882
- 1H-indole-2-carboxylic acid, 3-amino-5-methyl-, methyl ester
-
- MDL： MFCD03446210
- Inchi： InChI=1S/C11H12N2O2/c1-6-3-4-8-7(5-6)9(12)10(13-8)11(14)15-2/h3-5,13H,12H2,1-2H3
- InChI Key： UMTRNZODNOATRF-UHFFFAOYSA-N
- SMILES： CC1=CC2=C(C=C1)NC(=C2N)C(=O)OC
Computed Properties
- Exact Mass: 204.089877630g/mol
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 68.1Ų
methyl 3-amino-5-methyl-1H-indole-2-carboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB373199-1 g |
Methyl 3-amino-5-methyl-1H-indole-2-carboxylate |
462068-67-3 | 1g |
€573.00 | 2023-04-26 | ||
| TRC | M289170-10mg |
methyl 3-amino-5-methyl-1H-indole-2-carboxylate |
462068-67-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M289170-100mg |
methyl 3-amino-5-methyl-1H-indole-2-carboxylate |
462068-67-3 | 100mg |
$ 185.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | Y1216209-1g |
Methyl 3-amino-5-methyl-1H-indole-2-carboxylate |
462068-67-3 | 95% | 1g |
$500 | 2024-06-03 | |
| Aaron | AR00DY3N-100mg |
1H-Indole-2-carboxylicacid,3-amino-5-methyl-,methylester(9CI) |
462068-67-3 | 97% | 100mg |
$54.00 | 2025-02-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS3182-100mg |
methyl 3-amino-5-methyl-1H-indole-2-carboxylate |
462068-67-3 | 95% | 100mg |
￥554.0 | 2024-04-19 | |
| A2B Chem LLC | AG49623-100mg |
Methyl 3-amino-5-methyl-1h-indole-2-carboxylate |
462068-67-3 | 97% | 100mg |
$70.00 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS3182-250mg |
methyl 3-amino-5-methyl-1H-indole-2-carboxylate |
462068-67-3 | 95% | 250mg |
￥943.0 | 2024-04-19 | |
| 1PlusChem | 1P00DXVB-100mg |
1H-Indole-2-carboxylicacid,3-amino-5-methyl-,methylester(9CI) |
462068-67-3 | 97% | 100mg |
$90.00 | 2024-05-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1384699-5g |
Methyl 3-amino-5-methyl-1H-indole-2-carboxylate |
462068-67-3 | 97% | 5g |
￥15832.00 | 2024-05-12 |
methyl 3-amino-5-methyl-1H-indole-2-carboxylate Related Literature
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:462068-67-3)methyl 3-amino-5-methyl-1H-indole-2-carboxylate
Purity:99%
Quantity:1g
Price ($):356.0